Cas no 526-31-8 (L-(+)-Abrine)

L-(+)-Abrine structure
L-(+)-Abrine structure
Product Name:L-(+)-Abrine
CAS No:526-31-8
MF:C12H14N2O2
MW:218.2518
MDL:MFCD00005645
CID:372515
PubChem ID:87562941
Update Time:2024-10-29

L-(+)-Abrine Chemical and Physical Properties

Names and Identifiers

    • N-Methyl-L-tryptophan
    • ABRINE, L-(RG)
    • L-ABRINE
    • L-Tryptophan, N-methyl-
    • N-Me-Trp-OH
    • <small>L<
    • ABRINE
    • ABRINE,L
    • H-METRP-OH
    • L-N-Methyltryptophan
    • N(alpha)-methyl-L-tryptophan
    • N-methyl-tryptophan
    • N-ME-TRP-OH HCL
    • N-ME-TRYPTOPHAN
    • Nα-Methyl-L-tryptophan
    • N-Methyltryptophan
    • N-Methyl-L-tryptophane
    • L-(+)-Abrine
    • Nalpha-Methyl-L-tryptophan
    • P57TWL22IX
    • (2S)-3-(1H-indol-3-yl)-2-(methylamino)propanoic acid
    • CZCIKBSVHDNIDH-NSHDSACASA-N
    • (2S)-3-indol-3-yl-2-(methylamino)propanoic acid
    • (S)-3-(1H-Indol-3-yl)-2-(methylamino)propanoic acid
    • N-Metil-L-triptofano
    • methyl-l-tryptophan
    • N-methyl tryptophan
    • L
    • N-α-Methyl-L-tryptophan
    • 526-31-8
    • [526-31-8]
    • AM9355
    • AC-34880
    • Nalpha-Methyl-L-tryptophan, analytical standard
    • A-0100
    • 1ST159347
    • s5828
    • NS00043410
    • EINECS 208-388-5
    • BIDD:ER0516
    • NCGC00142581-01
    • UNII-P57TWL22IX
    • E9M
    • N-a-Methyl-L-tryptophan
    • CHEBI:15334
    • (S)-3-(1H-indol-3-yl)-2-methylaminopropionic acid
    • CS-0016868
    • ABRINE [MI]
    • CHEMBL552941
    • AS-35305
    • Nalpha-Methyl-L-tryptophan, purum, >=98.0% (TLC)
    • CCG-214812
    • (2S)-3-(1H-indol-3-yl)-2-(methylazaniumyl)propanoate
    • HY-N1436
    • L-Abrine, 99%
    • AKOS015853699
    • SCHEMBL18778
    • C02983
    • Q23804375
    • MFCD00005645
    • BIDD:GT0591
    • A1489
    • MDL： MFCD00005645
    • Inchi： 1S/C12H14N2O2/c1-13-11(12(15)16)6-8-7-14-10-5-3-2-4-9(8)10/h2-5,7,11,13-14H,6H2,1H3,(H,15,16)/t11-/m0/s1
    • InChI Key： CZCIKBSVHDNIDH-NSHDSACASA-N
    • SMILES： O([H])C([C@]([H])(C([H])([H])C1=C([H])N([H])C2=C([H])C([H])=C([H])C([H])=C12)N([H])C([H])([H])[H])=O
    • BRN： 86638

Computed Properties

  • Exact Mass: 218.10600
  • Monoisotopic Mass: 218.106
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 257
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • XLogP3: -0.5
  • Topological Polar Surface Area: 65.099
  • Molecular Weight: 218.25

Experimental Properties

  • Color/Form: Cryst.
  • Density: 1.272±0.06 g/cm3 (20 ºC 760 Torr),
  • Melting Point: >300 °C (dec.) (lit.)
  • Boiling Point: 439.1±35.0°C at 760 mmHg
  • Flash Point: 219.4 °C
  • Refractive Index: 65 ° (C=1, 0.5mol/L NaOH)
  • Solubility: Slightly soluble (2.8 g/l) (25 º C),
  • PSA: 65.12000
  • LogP: 1.77390
  • Merck: 10
  • Specific Rotation: +65 ° (c=1, 0.5M NaOH)
  • Optical Activity: [α]20/D +65°, c = 1 in 0.5 M NaOH
  • Solubility: 1g is soluble in about 100ml methanol, soluble in dilute acids and bases, slightly soluble in water, insoluble in ether.

L-(+)-Abrine Security Information

  • Symbol: GHS07
  • Prompt：warning
  • Signal Word：Warning
  • Hazard Statement： H302+H312+H332
  • Warning Statement： P280
  • Hazardous Material transportation number：NONH for all modes of transport
  • WGK Germany：3
  • Hazard Category Code： 20/21/22
  • Safety Instruction： S36
  • Hazardous Material Identification： Xn
  • Storage Condition：Please store the product under the recommended conditions in the Certificate of Analysis.
  • Risk Phrases：R20/21/22
  • Safety Term：S24/25

L-(+)-Abrine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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L-(+)-Abrine Suppliers

Amadis Chemical Company Limited
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Audited Supplier Audited Supplier
(CAS:526-31-8)L-(+)-Abrine
Order Number:A829179
Stock Status:in Stock
Quantity:50.0g/25.0g/10.0g/5.0g
Purity:99%
Pricing Information Last Updated:Monday, 2 September 2024 15:10
Price ($):2232.0/1488.0/744.0/446.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:526-31-8)L-(+)-Abrine
A829179
Purity:99%/99%/99%/99%
Quantity:50.0g/25.0g/10.0g/5.0g
Price ($):2232.0/1488.0/744.0/446.0
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